Cas no 1344362-14-6 (3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1344362-14-6
• MF: C₉H₁₁ClO₂S₂
• MW: 250.765439271927
• MDL: MFCD19599710
• CID: 5243826
• Update Time: 2025-06-12

3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-[1-(methylthio)ethyl]-
• 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD19599710
• Inchi： 1S/C9H11ClO2S2/c1-7(13-2)8-4-3-5-9(6-8)14(10,11)12/h3-7H,1-2H3
• InChI Key： FPLUAJFMSOHEBP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(C(SC)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE

Introduction to 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1344362-14-6)

3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1344362-14-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 3-(1-(methylthio)ethyl)benzene-1-sulfonyl chloride, is characterized by its unique molecular structure, which includes a sulfonyl chloride functional group and a methylthio substituent. These features make it a valuable reagent in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE is C₁₂H₁₂ClO₂S₂. Its molecular weight is approximately 285.79 g/mol, and it is typically available as a white to off-white solid. The compound is highly reactive due to the presence of the sulfonyl chloride group, which can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent electrophile in synthetic organic chemistry, particularly in the formation of sulfonamides and other sulfur-containing derivatives.

In recent years, 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel antifungal agents. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of compounds derived from this reagent in inhibiting the growth of various fungal pathogens, including Candida albicans and Aspergillus fumigatus. The unique combination of the sulfonyl chloride and methylthio groups provides enhanced bioavailability and stability, making these derivatives promising candidates for further clinical evaluation.

Beyond its pharmaceutical applications, 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE has also found utility in the development of advanced materials. Researchers at the University of California, Berkeley, have explored its use in the synthesis of functional polymers with improved thermal stability and mechanical properties. By incorporating this compound into polymer chains, they were able to create materials with enhanced resistance to high temperatures and chemical degradation. These materials have potential applications in industries such as aerospace, automotive, and electronics, where durability and performance are critical.

The synthesis of 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE typically involves a multi-step process that begins with the preparation of 3-(1-(methylthio)ethyl)benzene. This intermediate is then converted into the corresponding sulfonyl chloride through a series of reactions involving chlorosulfonic acid or thionyl chloride. The reaction conditions must be carefully controlled to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety and handling of 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE are important considerations for researchers and industrial users. As with many sulfonyl chlorides, this compound can be corrosive and may cause irritation to the skin and eyes. It is recommended to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves, goggles, and a lab coat. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 3-1-(METHYLSULFANYL)ETHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1344362-14-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical properties make it an invaluable reagent in synthetic organic chemistry, contributing to the development of novel drugs and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern scientific endeavors.